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Compound of Interest

Compound Name: 5-Methyl-3-heptyne

Cat. No.: B13797283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal

Safety Data Sheet (SDS). 5-Methyl-3-heptyne is a chemical for research and development

purposes, and comprehensive safety data is not readily available in the public domain. All

handling should be performed by trained personnel in a controlled laboratory setting, adhering

to the highest safety standards.

Introduction
5-Methyl-3-heptyne is an internal alkyne with the chemical formula C8H14.[1] Its structure,

characterized by a carbon-carbon triple bond, makes it a valuable intermediate in organic

synthesis, potentially finding applications in the development of novel pharmaceutical

compounds and other complex molecules. Due to the inherent reactivity of the alkyne

functional group and the lack of extensive safety testing, a thorough understanding of its

potential hazards and proper handling procedures is critical for ensuring laboratory safety. This

guide synthesizes available data and provides best-practice recommendations for the safe

handling of 5-Methyl-3-heptyne.

Physicochemical Data
Comprehensive experimental data for the physical and chemical properties of 5-Methyl-3-
heptyne is limited. The following table summarizes available computed data and information
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for structurally similar compounds. It is crucial to note that these values are estimates and

should be treated with caution.

Property Value Source

Molecular Formula C8H14 [1]

Molecular Weight 110.20 g/mol [1]

CAS Number 61228-09-9 [1]

Appearance Not available (likely a liquid) Inferred

Boiling Point Not available

Melting Point Not available

Density Not available

Flash Point
Not available (Presumed to be

flammable)
Inferred

Solubility Not available

Hazard Identification and General Safety
A specific Safety Data Sheet (SDS) for 5-Methyl-3-heptyne is not publicly available. Therefore,

a conservative approach to hazard assessment is necessary, based on the properties of similar

C8 hydrocarbons and the alkyne functional group.

Primary Hazards:

Flammability: Like other low molecular weight hydrocarbons, 5-Methyl-3-heptyne should be

considered a flammable liquid. Vapors may be heavier than air and can travel to an ignition

source.

Reactivity: Alkynes are known to undergo energetic reactions, including polymerization, and

can be sensitive to heat, shock, or contact with incompatible materials.

Health Hazards: The toxicological properties of 5-Methyl-3-heptyne have not been

extensively studied. Similar C8 hydrocarbons can cause skin and eye irritation, and
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inhalation of vapors may lead to respiratory tract irritation and central nervous system

effects.[2][3]

Experimental Protocols: Safe Handling Procedures
The following protocols are based on best practices for handling flammable and potentially

reactive liquid chemicals in a laboratory setting.

4.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

handling larger quantities or when there is a risk of splashing.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for

any signs of degradation before and during use.

Skin and Body Protection: A flame-retardant lab coat is required. Ensure that skin is not

exposed.

Respiratory Protection: All handling of 5-Methyl-3-heptyne should be conducted in a

certified chemical fume hood to avoid inhalation of vapors.

4.2 Engineering Controls

Ventilation: A properly functioning chemical fume hood is essential.

Ignition Sources: All sources of ignition, including open flames, hot plates, and spark-

producing equipment, must be eliminated from the work area.

Grounding and Bonding: For transfers of larger quantities, containers should be grounded

and bonded to prevent the buildup of static electricity.

4.3 Storage

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area designated for flammable liquids.
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Store away from incompatible materials such as oxidizing agents, acids, and bases.

4.4 Spill and Leak Procedures

Small Spills: In a fume hood, absorb the spill with an inert, non-combustible absorbent

material (e.g., vermiculite, sand). Place the contaminated material in a sealed container for

proper disposal.

Large Spills: Evacuate the area immediately. Contact the appropriate emergency response

team. Do not attempt to clean up a large spill without proper training and equipment.

4.5 Waste Disposal

Dispose of 5-Methyl-3-heptyne and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain.

Reactivity and Incompatibilities
Oxidizing Agents: Alkynes can react violently with strong oxidizing agents.

Acids and Bases: Contact with strong acids or bases may catalyze exothermic reactions.

Heat and Ignition Sources: Vapors can form explosive mixtures with air. The compound may

undergo polymerization or decomposition at elevated temperatures.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam. Do

not use a direct stream of water, as it may spread the fire.

Specific Hazards: Vapors are flammable and may flash back. Containers may explode when

heated.

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).
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Caption: Workflow for the safe handling of 5-Methyl-3-heptyne.
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Caption: Logical flow for emergency response to incidents involving 5-Methyl-3-heptyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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